Cas no 5231-86-7 (3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-)

3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- structure
5231-86-7 structure
Product Name:3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
CAS No:5231-86-7
MF:C5H4O4
MW:128.08286190033
CID:359923
PubChem ID:13315551
Update Time:2025-04-19

3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
    • 1-Methoxy-2-hydroxycyclobutene-3,4-dione
    • 3-hydroxy-4-methoxycyclobut-3-ene-1,2-dione
    • SCHEMBL88301
    • 5231-86-7
    • DTXSID90536540
    • Inchi: 1S/C5H4O4/c1-9-5-3(7)2(6)4(5)8/h7H,1H3
    • InChI Key: GZRYKHBCKGAEHM-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(C=1O)=O)=O

Computed Properties

  • Exact Mass: 128.01092
  • Monoisotopic Mass: 128.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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